Cas no 51779-47-6 (6H-1,3-Oxazin-6-one, 4-methyl-2-(1-methylethyl)-)
51779-47-6 structure
Product Name:6H-1,3-Oxazin-6-one, 4-methyl-2-(1-methylethyl)-
CAS No:51779-47-6
MF:C8H11NO2
MW:153.178442239761
CID:361422
PubChem ID:13622330
Update Time:2025-04-19
6H-1,3-Oxazin-6-one, 4-methyl-2-(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
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- 6H-1,3-Oxazin-6-one, 4-methyl-2-(1-methylethyl)-
- 4-methyl-2-propan-2-yl-1,3-oxazin-6-one
- 51779-47-6
- DTXSID60545240
- 4-Methyl-2-(propan-2-yl)-6H-1,3-oxazin-6-one
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- Inchi： 1S/C8H11NO2/c1-5(2)8-9-6(3)4-7(10)11-8/h4-5H,1-3H3
- InChI Key： MVGOLILJSNVYDX-UHFFFAOYSA-N
- SMILES： O1C(C=C(C)N=C1C(C)C)=O
Computed Properties
- Exact Mass: 153.07903
- Monoisotopic Mass: 153.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 38.7Ų
Experimental Properties
- PSA: 38.66
6H-1,3-Oxazin-6-one, 4-methyl-2-(1-methylethyl)- Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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